N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide

• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide
• InChI: InChI=1S/C17H17NO4/c1-12(22-14-5-3-2-4-6-14)17(19)18-10-13-7-8-15-16(9-13)21-11-20-15/h2-9,12H,10-11H2,1H3,(H,18,19)
• InChI Key: XZUDYYADIQEDQE-UHFFFAOYSA-N
• SMILES: CC(C(=O)NCC1=CC2=C(C=C1)OCO2)OC3=CC=CC=C3

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide, also known as BPPO, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPPO is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 315.33 g/mol.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and proliferation, neuroinflammation, and oxidative stress. N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibition has been linked to the induction of apoptosis (programmed cell death) in cancer cells. N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has also been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α) in the brain, which may contribute to its neuroprotective effects. Moreover, N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has been found to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the reduction of neuroinflammation and oxidative stress, and the improvement of cardiac function. N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has also been reported to have anti-angiogenic properties, which may contribute to its anticancer effects. Furthermore, N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has been found to cross the blood-brain barrier, which makes it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has several advantages for lab experiments, including its high purity, solubility in organic solvents, and stability under various conditions. However, N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has some limitations, such as its relatively high cost and the lack of a standardized protocol for its synthesis and characterization.

Future Directions

For the study of N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide include the development of more efficient synthesis methods, the identification of its specific targets and pathways, and the evaluation of its safety and efficacy in preclinical and clinical trials. N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has the potential to be a valuable tool for the diagnosis and treatment of various diseases and disorders.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide involves the reaction of 2-phenoxypropanoic acid with 1,3-benzodioxole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction yields N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide as a white crystalline solid with a high purity of over 95%.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has been extensively studied for its potential therapeutic applications in various fields such as cancer treatment, neurological disorders, and cardiovascular diseases. N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has been shown to exhibit anticancer properties by inhibiting the growth and proliferation of cancer cells. In addition, N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has been found to have neuroprotective effects by reducing inflammation and oxidative stress in the brain. Furthermore, N-(1,3-benzodioxol-5-ylmethyl)-2-phenoxypropanamide has been reported to have cardioprotective effects by reducing myocardial infarction and improving cardiac function.